2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

• Molecular Formula: C8H11N5O2
• Molecular Weight: 209.21 g/mol
• IUPAC Name: 2-amino-5-(methoxymethyl)-6-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C8H11N5O2/c1-4-5(3-15-2)10-8-11-7(9)12-13(8)6(4)14/h3H2,1-2H3,(H3,9,10,11,12)
• InChI Key: ZSMAAVDCKWKBML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N=C(NN2C1=O)N)COC

Description

Chemical Structure and Properties 2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one is a triazolopyrimidinone derivative characterized by a methoxymethyl group at position 5, a methyl group at position 6, and an amino group at position 2. Its molecular formula is C₈H₁₁N₅O₂, with a molecular weight of 209.21 g/mol . Safety data highlight its flammability, toxicity, and environmental hazards, necessitating strict handling protocols .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one can be achieved through a one-pot multicomponent reaction. This involves the reaction of 3,5-diamino-1,2,4-triazole with substituted 1-aryl-1,3-butanediones or 1-aryl-2-buten-1-ones under mild acidic conditions . The use of neutral ionic liquids can shift the regioselectivity towards different derivatives .

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up using microwave-mediated, catalyst-free methods. This involves the use of enaminonitriles and benzohydrazides under microwave conditions, resulting in high yields and short reaction times . This method is environmentally friendly and cost-effective, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the triazole and pyrimidine rings.

Substitution: Substitution reactions, especially at the amino group, can lead to the formation of various analogs.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Substitution reactions often use halogenated compounds and bases like sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions include various substituted triazolopyrimidines, which can have different biological activities and properties.

Scientific Research Applications

2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one is a triazolopyrimidine with potential biological activities, drawing significant interest in medicinal chemistry. Research indicates that this heterocyclic compound possesses antiviral, antibacterial, and anticancer properties, suggesting its potential as a therapeutic agent for a range of diseases.

Scientific Research Applications

• Antiviral and Antibacterial Properties The compound exhibits antiviral and antibacterial activities, making it a candidate for developing therapeutic agents targeting infectious diseases.
• Anticancer Properties Research suggests that 2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one has anticancer properties. Its mechanism of action involves specific interactions with biological targets, highlighting its potential as a targeted therapy in cancer treatment.

Reactions and Modifications
Modification of the compound can enhance its biological activity or create derivatives with different properties.

Structural Similarities and Uniqueness
Several compounds share structural similarities with 2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one:

Compound Name	Structural Features	Biological Activity
Pyrazolo[3,4-d]pyrimidine	Heterocyclic structure similar to triazolopyrimidine	Anticancer properties
1,2,4-Triazolo[1,5-c]pyrimidine	Similar triazolopyrimidine scaffold	Antiviral and antibacterial activities
6-Ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	Different substitution pattern	CDK inhibition

The specific substitution pattern of 2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one enhances its binding affinity and selectivity for certain molecular targets, positioning it as a promising candidate for further drug development in medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the RNA-dependent RNA polymerase (RdRP) of influenza virus by disrupting the PA-PB1 subunit heterodimerization . This inhibition prevents the replication of the virus, making it a promising antiviral agent.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The triazolopyrimidinone scaffold allows diverse substitutions, which significantly influence physicochemical and pharmacological properties. Key analogs and their substituents include:

Compound Name	Position 5 Substituent	Position 6 Substituent	Additional Groups	Molecular Weight (g/mol)	References
Target Compound	Methoxymethyl	Methyl	-	209.21
2-Amino-5-ethyl-6-(3-chlorobenzyl) analog	Ethyl	3-Chlorobenzyl	-	320.79 (estimated)
2-Amino-5-cyclopropyl-6-(4-methylbenzyl)	Cyclopropyl	4-Methylbenzyl	-	310.35 (estimated)
2-Amino-5-methyl-6-nitro analog	Methyl	Nitro	-	213.15
2-Amino-5-(ethoxymethyl) analog	Ethoxymethyl	-	-	209.21
5-Methyl-2-trifluoromethyl analog	Methyl	-	Trifluoromethyl (pos. 2)	218.14

Key Observations :

• Methoxy vs. Ethoxy : The ethoxymethyl analog (C₈H₁₁N₅O₂) shares the same molecular weight as the target compound but exhibits altered lipophilicity and metabolic stability due to the longer ethoxy chain .
• Nitro Group : Introduction of a nitro group at position 6 (C₆H₅N₇O₃) increases polarity but may confer instability under reducing conditions .

Pharmacological Activity

• Antiviral Potential: The target compound demonstrated high binding affinity (-9.2 kcal/mol) to SARS-CoV-2 Mpro in molecular docking studies . Analogs with bulkier substituents (e.g., 3-chlorobenzyl) showed reduced activity, likely due to steric hindrance .
• Enzyme Inhibition : The trifluoromethyl analog (C₇H₅F₃N₄O) showed enhanced inhibitory activity in preliminary assays, attributed to its strong electron-withdrawing properties .

Biological Activity

2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one is a heterocyclic compound belonging to the triazolo-pyrimidine family. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial, anticancer, and antioxidant properties. This article reviews the synthesis, biological activity, and research findings associated with this compound.

Chemical Structure and Properties

The molecular formula of 2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one is $C_8H_{10}N_4O_2$. Its structure features a triazole ring fused to a pyrimidine ring, which is critical for its biological activity.

Property	Value
Molecular Formula	$C_8H_{10}N_4O_2$
Molecular Weight	194.19 g/mol
CAS Number	105445-03-2
IUPAC Name	2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

Synthesis

The synthesis of 2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one typically involves multi-step reactions starting from readily available precursors. The methods often include condensation reactions and cyclization steps that yield the desired triazolo-pyrimidine structure.

Antimicrobial Activity

Research indicates that compounds within the triazolo-pyrimidine class exhibit significant antimicrobial properties. For instance:

• Study Findings : A study demonstrated that derivatives of triazolo-pyrimidines showed promising antibacterial activity against various Gram-positive and Gram-negative bacteria. The mechanism involves inhibition of bacterial DNA synthesis and cell wall formation .

Antioxidant Activity

The antioxidant properties of 2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one have also been explored:

• Research Evidence : In vitro assays revealed that this compound exhibited substantial free radical scavenging activity. It was effective in reducing oxidative stress markers in cellular models .

Anticancer Activity

The anticancer potential of triazolo-pyrimidines has been a focus of recent studies:

• Case Study : In a preclinical study involving cancer cell lines (e.g., MCF-7 and HeLa), the compound demonstrated cytotoxic effects with IC50 values indicating effective dose ranges for inhibiting cell proliferation .

The biological activities of 2-Amino-5-(methoxymethyl)-6-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one are attributed to its ability to interact with various biomolecular targets:

• Enzyme Inhibition : It may inhibit key enzymes involved in nucleotide synthesis and cellular proliferation.
• DNA Interaction : The compound's structure allows it to intercalate with DNA strands or bind to DNA-associated proteins.